Cas no 1000198-76-4 (3-[4-(trifluoromethyl)phenyl]Pyrrolidine)

3-[4-(Trifluoromethyl)phenyl]pyrrolidine is a versatile heterocyclic compound featuring a pyrrolidine ring substituted with a 4-(trifluoromethyl)phenyl group. The trifluoromethyl moiety enhances its electron-withdrawing properties, making it valuable in medicinal chemistry and agrochemical research. The pyrrolidine scaffold provides structural rigidity and favorable pharmacokinetic properties, often improving bioavailability. This compound is particularly useful as a building block in the synthesis of pharmaceuticals, ligands, and catalysts due to its stability and reactivity. Its fluorine substitution further contributes to metabolic stability and lipophilicity, making it advantageous for drug discovery applications. The compound is typically handled under inert conditions to preserve its integrity.

3-[4-(trifluoromethyl)phenyl]Pyrrolidine structure

1000198-76-4 structure

Product Name:3-[4-(trifluoromethyl)phenyl]Pyrrolidine

CAS No:1000198-76-4

MF:C₁₁H₁₂F₃N

MW:215.214893341064

MDL:MFCD12407011

CID:2134714

PubChem ID:3865706

Update Time:2025-05-28

3-[4-(trifluoromethyl)phenyl]Pyrrolidine Chemical and Physical Properties

Names and Identifiers

- 3-[4-(trifluoromethyl)phenyl]Pyrrolidine
- 3-[4-(Trifluoromethyl)phenyl]-pyrrolidine
- Pyrrolidine, 3-[4-(trifluoromethyl)phenyl]-
- CS-0053740
- SCHEMBL1811550
- AM20020062
- FT-0761724
- AS-50919
- F2148-1386
- Pyrrolidine, 3-[4-(trifluoromethyl)phenyl]
- 3-(4-(Trifluoromethyl)phenyl)pyrrolidine
- DTXSID30397591
- 3-(4-TRIFLUOROMETHYL-PHENYL)-PYRROLIDINE
- 3-(4-(trifluoromethyl)phenyl)-pyrrolidine
- MFCD12407011
- P11467
- AKOS011343754
- 1000198-76-4
- 3-(4-trifluoromethyl-phenyl)pyrrolidine
- PB26841
- EN300-138013
- 3-[4-(Trifluoromethyl)phe...
- DB-058211
- MDL： MFCD12407011
- Inchi： 1S/C11H12F3N/c12-11(13,14)10-3-1-8(2-4-10)9-5-6-15-7-9/h1-4,9,15H,5-7H2
- InChI Key： MMHBTMCYKWWNNS-UHFFFAOYSA-N
- SMILES： FC(C1C=CC(=CC=1)C1CNCC1)(F)F

Computed Properties

Exact Mass: 215.09218387g/mol
Monoisotopic Mass: 215.09218387g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 15
Rotatable Bond Count: 2
Complexity: 206
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.6
Topological Polar Surface Area: 12Å²

3-[4-(trifluoromethyl)phenyl]Pyrrolidine Security Information

Signal Word：warning
Hazard Statement： H303+H313+H333
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

3-[4-(trifluoromethyl)phenyl]Pyrrolidine Pricemore >>

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abcr	AB458321-250 mg	3-[4-(Trifluoromethyl)phenyl]pyrrolidine, 95%; .	1000198-76-4	95%	250mg	€335.10	2023-04-22
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